Cas no 22522-34-5 (9-Hexadecenoic acid,eicosyl ester, (9Z)-)

• Product Name: 9-Hexadecenoic acid,eicosyl ester, (9Z)-
• CAS No: 22522-34-5
• Molecular Formula: C₃₆H₇₀O₂
• Molecular Weight: 534.9398
• CID: 250889
• PubChem ID: 5365040

9-Hexadecenoic acid,eicosyl ester, (9Z)- Properties

Names and Identifiers

• 9-Hexadecenoic acid,eicosyl ester, (9Z)-
• FIETWBRPSYJUOM-PEZBUJJGSA-N
• eicosanyl 9Z-hexadecenoate
• eicosyl 9Z-hexadecenoate
• LMFA07010024
• 22522-34-5
• icosyl (Z)-hexadec-9-enoate
• WE(20:0/16:1(9Z))
• 9-Hexadecenoic acid, eicosyl ester, (Z)-
• eicosanyl palmitoleate
• Icosyl (9Z)-9-hexadecenoate #
• Arachidyl palmitoleate

• InChIKey： FIETWBRPSYJUOM-PEZBUJJGSA-N
• Inchi： InChI=1S/C36H70O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-16-14-12-10-8-6-4-2/h14,16H,3-13,15,17-35H2,1-2H3/b16-14-
• SMILES： CCCCCCCCCCCCCCCCCCCCOC(CCCCCCC/C=C\CCCCCC)=O

Computed Properties

• Exact Mass: 534.5379
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 33
• Monoisotopic Mass: 534.53758147g/mol
• Heavy Atom Count: 38
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters